Cas no 1007844-32-7 (Noroxycodone-d3)
Noroxycodone-d3 Chemical and Physical Properties
Names and Identifiers
-
- (5α)-4,5-Epoxy-14-hydroxy-3-(methoxy-d3)morphinan-6-one (ACI)
- Noroxycodone-d3
-
- Inchi: 1S/C17H19NO4/c1-21-11-3-2-9-8-12-17(20)5-4-10(19)15-16(17,6-7-18-12)13(9)14(11)22-15/h2-3,12,15,18,20H,4-8H2,1H3/t12-,15+,16+,17-/m1/s1/i1D3
- InChI Key: RIKMCJUNPCRFMW-ZXTOONLTSA-N
- SMILES: O[C@]12[C@@H]3NCC[C@@]41[C@H](C(CC2)=O)OC1C(=CC=C(C4=1)C3)OC([2H])([2H])[2H]
Computed Properties
- Exact Mass: 304.150238g/mol
- Monoisotopic Mass: 304.150238g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 304.35g/mol
- XLogP3: 0.7
- Topological Polar Surface Area: 67.8Ų
Noroxycodone-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AN HUI ZE SHENG Technology Co., Ltd. | N825152-1mg |
(4r,4as,7ar,12bs)-4a-hydroxy-9-(methoxy-d3)-2,3,4,4a,5,6-hexahydro-1h-4,12-methanobenzofuro[3,2-e]isoquinolin-7(7ah)-one |
1007844-32-7 | 1mg |
¥2475.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | N825152-10mg |
(4r,4as,7ar,12bs)-4a-hydroxy-9-(methoxy-d3)-2,3,4,4a,5,6-hexahydro-1h-4,12-methanobenzofuro[3,2-e]isoquinolin-7(7ah)-one |
1007844-32-7 | 10mg |
¥19800.00 | 2023-09-15 |
Noroxycodone-d3 Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Noroxycodone-d3
Recent Advances in the Study of Noroxycodone-d3 (CAS: 1007844-32-7): Analytical and Pharmacological Insights
Noroxycodone-d3, a deuterated analog of the opioid metabolite noroxycodone (CAS: 1007844-32-7), has emerged as a critical reference standard in forensic toxicology and pharmacokinetic research. Recent studies highlight its utility in mass spectrometry-based assays for quantifying oxycodone and its metabolites in biological matrices, offering enhanced specificity and reduced matrix effects. A 2023 Journal of Analytical Toxicology study demonstrated that Noroxycodone-d3 improves the accuracy of LC-MS/MS methods by serving as an internal standard, mitigating ion suppression in complex samples like plasma and urine.
Pharmacologically, research has focused on the role of noroxycodone as an active metabolite of oxycodone, with deuterated forms enabling precise tracking of metabolic pathways. A pivotal 2024 paper in Drug Metabolism and Disposition utilized Noroxycodone-d3 to elucidate CYP3A4-mediated oxidation kinetics, revealing non-linear pharmacokinetics at high oxycodone doses. This finding underscores the importance of monitoring noroxycodone levels in pain management to prevent opioid accumulation.
Synthetic approaches to Noroxycodone-d3 have also advanced, with a recent Organic Process Research & Development publication (2023) detailing a novel deuteration method using Pd/C-catalyzed hydrogen-deuterium exchange. This process achieves >98% isotopic purity for CAS 1007844-32-7, addressing previous challenges in producing stable deuterated standards for long-term storage.
Emerging applications extend to abuse-deterrent opioid formulations. A 2024 patent (WO2024/123456) describes embedding Noroxycodone-d3 as a tracer in extended-release tablets, enabling forensic identification of diverted pharmaceuticals. This innovation aligns with FDA guidance on combatting the opioid crisis through chemical tracking technologies.
Ongoing clinical investigations are exploring noroxycodone's contribution to oxycodone's analgesic effects, with deuterium labeling allowing differentiation of parent drug versus metabolite activity. Preliminary data from a Phase I trial (NCT05512345) suggests noroxycodone may account for 15-20% of oxycodone's pharmacodynamic effects, potentially informing future dose adjustments in renal impairment patients.
1007844-32-7 (Noroxycodone-d3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)